Cas no 82673-97-0 (5-nitro-2-[4-(trifluoromethyl)phenoxy]benzonitrile)

• Product Name: 5-nitro-2-[4-(trifluoromethyl)phenoxy]benzonitrile
• CAS No: 82673-97-0
• MF: C₁₄H₇F₃N₂O₃
• MW: 308.212193727493
• CID: 1807099
• PubChem ID: 514849
• Update Time: 2025-04-21

5-nitro-2-[4-(trifluoromethyl)phenoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-[4-(trifluoromethyl)phenoxy]benzonitrile
• Benzonitrile, 5-nitro-2-(4-(trifluoromethyl)phenoxy)-
• benzonitrile, 5-nitro-2-[4-(trifluoromethyl)phenoxy]-
• DTXSID90231947
• CHEMBL139386
• 82673-97-0
• GAAZTWADHCODSN-UHFFFAOYSA-N
• AKOS000914286
• SCHEMBL11088781

• Inchi： 1S/C14H7F3N2O3/c15-14(16,17)10-1-4-12(5-2-10)22-13-6-3-11(19(20)21)7-9(13)8-18/h1-7H
• InChI Key： GAAZTWADHCODSN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 308.04087658g/mol
• Monoisotopic Mass: 308.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.8Ų